2-Tert-butoxycarbonylamino-3-hydroxy-3-(3-methoxy-phenyl)-propionic acid

• IUPAC Name: 3-hydroxy-3-(3-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C15H21NO6/c1-15(2,3)22-14(20)16-11(13(18)19)12(17)9-6-5-7-10(8-9)21-4/h5-8,11-12,17H,1-4H3,(H,16,20)(H,18,19)
• InChI Key: YWXAADJDDXPSLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C(C1=CC(=CC=C1)OC)O)C(=O)O
• Molecular Formula: C15H21NO6
• Molecular Weight: 311.33 g/mol

Description

2-Tert-butoxycarbonylamino-3-hydroxy-3-(3-methoxy-phenyl)-propionic acid (also known as 2-TBCA-3-HPP) is a synthetic organic compound that is used in a variety of scientific research applications. It is a derivative of propionic acid, which is an organic acid found naturally in animal fats and vegetable oils. 2-TBCA-3-HPP has a relatively low molecular weight and is soluble in water, making it an ideal compound for research purposes.

Scientific Research Applications

2-TBCA-3-HPP is used in a variety of scientific research applications. It has been used to study the structure and function of enzymes, as well as their interactions with other molecules. It has also been used to study the effects of various drugs on the body and to develop new drugs. Additionally, 2-TBCA-3-HPP has been used in research related to the development of biodegradable polymers and to study the effects of radiation on living cells.

Mechanism of Action

2-TBCA-3-HPP is believed to act as an inhibitor of several enzymes involved in the metabolism of carbohydrates and lipids. Specifically, it has been shown to inhibit the activity of the enzyme lipoprotein lipase, which is responsible for the breakdown of lipids in the body. Additionally, 2-TBCA-3-HPP has been shown to inhibit the activity of the enzyme glucose-6-phosphatase, which is responsible for the breakdown of glucose in the body.
Biochemical and Physiological Effects
2-TBCA-3-HPP has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the levels of triglycerides, cholesterol, and glucose in the blood. Additionally, it has been shown to reduce inflammation and to have anti-oxidant effects. Finally, it has been shown to have anti-cancer effects, as it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-TBCA-3-HPP has several advantages for use in laboratory experiments. It is easy to synthesize, has a low molecular weight, is soluble in water, and is relatively stable. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it useful for a variety of research applications. However, there are some limitations to using 2-TBCA-3-HPP in laboratory experiments. It is not approved for human consumption, so it cannot be used in human clinical trials. Additionally, it has not been extensively studied, so the full range of its effects is not yet known.

Future Directions

There are several potential future directions for research related to 2-TBCA-3-HPP. One potential direction is to further study the biochemical and physiological effects of the compound. Additionally, it could be used as a starting material for the synthesis of other compounds with similar effects. Finally, it could be used in the development of new drugs or biodegradable polymers.